Cas no 435337-86-3 (<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e)

2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamide is a specialized organic compound featuring a [1,3,4]thiadiazole core functionalized with an amino group and a sulfanylacetamide moiety. Its molecular structure, incorporating a 3,4-dimethylphenyl substituent, suggests potential utility in medicinal chemistry and agrochemical applications due to its heterocyclic framework and reactive sites. The presence of both thiadiazole and acetamide groups may contribute to its biological activity, particularly in enzyme inhibition or receptor modulation. This compound is of interest for researchers exploring novel pharmacophores or agrochemical agents, given its structural versatility and potential for derivatization. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e structure
435337-86-3 structure
Product Name:<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e
CAS No:435337-86-3
MF:C12H14N4OS2
MW:294.395759105682
CID:3079301
PubChem ID:839076
Update Time:2025-06-07

<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e Chemical and Physical Properties

Names and Identifiers

    • <br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e
    • CS-0281481
    • AKOS000667659
    • Oprea1_744156
    • Oprea1_614973
    • n-(3,4-Dimethylphenyl)-2-((5-imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)acetamide
    • 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
    • 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamide
    • 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide
    • 435337-86-3
    • AN-919/41439979
    • Z18452699
    • MDL： MFCD03609277
    • Inchi： 1S/C12H14N4OS2/c1-7-3-4-9(5-8(7)2)14-10(17)6-18-12-16-15-11(13)19-12/h3-5H,6H2,1-2H3,(H2,13,15)(H,14,17)
    • InChI Key： VSAIANJMKSPVTP-UHFFFAOYSA-N
    • SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC(C)=C(C)C=1)=O

Computed Properties

  • Exact Mass: 294.06090343Da
  • Monoisotopic Mass: 294.06090343Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 134Ų

<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520169-1g
2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide
 435337-86-3 97%
1g
 $*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1352151-1g
n-(3,4-Dimethylphenyl)-2-((5-imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)acetamide
 435337-86-3 97%
1g
 ￥3034.00 2024-05-13

<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e Related Literature

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